BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for
TAK-659 (Mivavotinib)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TAK-659

Cat. No.: B612049

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and logistical information for the safe handling and
proper disposal of TAK-659 (Mivavotinib), a dual inhibitor of spleen tyrosine kinase (SYK) and
FMS-like tyrosine kinase 3 (FLT3). Adherence to these guidelines is paramount for ensuring
laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling TAK-659, it is imperative to consult the manufacturer's Safety Data Sheet
(SDS). The following is a summary of key safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with side shields, and a lab coat.[1]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a certified
chemical fume hood, to prevent the inhalation of dust or aerosols.[1][2]

e Avoid Contact: Take measures to prevent direct contact with skin and eyes.[1]

o Emergency Procedures: In case of accidental contact, immediately flush the affected area
with copious amounts of water and seek medical attention. If inhaled, move to fresh air. If
ingested, rinse the mouth with water and seek medical advice.[1]
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Proper Disposal Plan: Step-by-Step Guidance

The disposal of TAK-659 and any contaminated materials must be managed as hazardous
chemical waste. Under no circumstances should this compound or its waste be disposed of in
regular trash or poured down the drain.

» Waste Segregation and Collection:

o Solid Waste: Collect unused or expired TAK-659 powder in its original container or a new,
clearly labeled, and sealed hazardous waste container. Contaminated disposables such
as weigh boats, pipette tips, and gloves must be placed in a designated and sealed
hazardous waste bag or container.

o Liquid Waste: Aqueous and solvent-based solutions containing TAK-659 must be collected
in a designated, leak-proof, and clearly labeled hazardous waste container that is
compatible with the solvents used.

o Sharps Waste: Any needles, syringes, or other sharp objects contaminated with TAK-659
must be disposed of in a designated sharps container.

e Labeling and Storage:

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("TAK-659" or "Mivavotinib"), and any other components of the
waste mixture.

o Storage: Store hazardous waste containers in a designated, secure, and well-ventilated
area, away from general laboratory traffic. Segregate TAK-659 waste from incompatible
materials as outlined in your institution's chemical hygiene plan.[1]

o Final Disposal:

o Contact Environmental Health and Safety (EHS): Arrange for the collection and disposal of
the hazardous waste through your institution's EHS office or a licensed professional waste
disposal service.[1]
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o Do Not Treat: Do not attempt to treat or neutralize the chemical waste unless you are a
trained professional following an approved protocol.

Quantitative Data Summary

Specific quantitative data for the disposal of TAK-659, such as concentration limits for various
disposal methods, are not publicly available in the reviewed Safety Data Sheets or literature.
Disposal procedures are primarily guided by the GHS hazard classifications. For institution-
specific quantitative limits and protocols, please consult your Environmental Health and Safety
(EHS) department.

Table 1: GHS Hazard Information for TAK-659 (Mivavotinib)

Precautionary Statement

Hazard Class Hazard Statement
Codes
- . P264, P270,
Acute toxicity, Oral Harmful if swallowed.
P301+P312+P330, P501
L L P264, P280, P302+P352,
Skin irritation Causes skin irritation.
P332+P313, P362
P264, P280,
Eye irritation Causes serious eye irritation. P305+P351+P338,
P337+P313

] P261, P271, P304+P340,
May cause respiratory

Specific target organ toxicity T P312, P403+P233, P405,
irritation. —

Data sourced from a representative Safety Data Sheet. Classifications may vary slightly
between suppliers.

Experimental Workflow and Signaling Pathway

The following diagram outlines the general workflow for the safe handling and disposal of TAK-
659 in a laboratory setting.
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Workflow for TAK-659 Disposal

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b612049?utm_src=pdf-body-img
https://www.benchchem.com/product/b612049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

TAK-659 is a dual inhibitor targeting Spleen Tyrosine Kinase (SYK) and FMS-like Tyrosine
Kinase 3 (FLT3).[3] These kinases are crucial components of signaling pathways that regulate
cell proliferation, differentiation, and survival. In certain hematological malignancies, the
aberrant activation of these pathways contributes to cancer cell growth. TAK-659 competitively
binds to the ATP-binding sites of SYK and FLT3, thereby blocking their downstream signaling.
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TAK-659 Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for TAK-659
(Mivavotinib)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612049#tak-659-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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